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Abstract
Carbon and silicon, both Group 14 elements, share the ability to form four covalent bonds, a

characteristic central to their respective roles in organic chemistry and materials science.

However, fundamental differences in their atomic properties give rise to vastly different bonding

characteristics and chemical behaviors. This technical guide provides an in-depth comparison

of bonding in tetravalent carbon and silicon, focusing on the atomic and molecular properties

that underpin these differences. We will explore atomic size, electronegativity, bond energies,

bond lengths, and the propensity for multiple bond formation and catenation. This guide

summarizes quantitative data in comparative tables, outlines the principles of experimental

methodologies for determining these properties, and uses visualizations to illustrate key

concepts and workflows.

Core Atomic and Physical Properties
The divergence in bonding behavior between carbon and silicon originates from their

fundamental atomic properties. Silicon, being in the period below carbon, possesses an

additional electron shell. This results in a larger atomic radius and places its valence electrons

further from the nucleus, influencing electronegativity, bond strength, and orbital interactions.[1]

[2]
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Data Presentation: Atomic and Physical Properties
The following table summarizes the key atomic and physical properties of carbon and silicon,

which form the basis for their distinct chemical behaviors.

Property Carbon (C) Silicon (Si) Key Implications

Electron Configuration [He] 2s²2p² [Ne] 3s²3p²

Si has valence

electrons in the n=3

shell, making it larger

and its electrons less

tightly held.[1]

Atomic Radius (pm) ~70 pm ~110 pm

Larger size of Si leads

to longer, weaker

bonds compared to C.

[3]

Covalent Radius (sp³)

(Å)
0.75 Å 1.14 Å

Directly impacts the

length of single

covalent bonds.[1]

Electronegativity

(Pauling)
2.55 1.90

C is significantly more

electronegative,

affecting bond polarity

and reactivity.[1][4]

Coordination Number Typically 2, 3, 4 3, 4, 5, 6

Si can form

hypervalent

compounds due to its

larger size and

accessible d-orbitals.

[1]

Covalent Bonding: A Comparative Analysis
While both elements predominantly form four covalent bonds in their +4 oxidation state, the

nature and stability of these bonds differ significantly. These differences dictate why carbon can
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form the vast and complex molecules necessary for life, while silicon's chemistry is dominated

by simpler, often inorganic, structures.

Bond Strength and Energy
The energy required to break a covalent bond is a direct measure of its strength. Carbon-

carbon bonds are notably strong, enabling the formation of long, stable chains (catenation).[3]

In contrast, silicon-silicon bonds are significantly weaker and more reactive.[3] A crucial

distinction lies in their bonds with oxygen; the Si-O bond is exceptionally strong, far exceeding

the strength of the Si-Si bond, which is why silicon chemistry is dominated by silicates and

silicones.[1][5]

Bond Length and Multiple Bonds
Due to its larger atomic radius, silicon forms longer covalent bonds than carbon.[5] This

increased distance between nuclei, combined with more diffuse p-orbitals, results in less

effective orbital overlap for the formation of π-bonds.[6] Consequently, carbon readily forms

stable double (C=C) and triple (C≡C) bonds, a cornerstone of organic chemistry's diversity.[7]

Silicon, on the other hand, forms weak and highly reactive double bonds (Si=Si), and the

formation of stable multiple bonds is rare.[1][6][8]

Data Presentation: Comparative Bond Energies and
Lengths
This table provides a quantitative comparison of average bond energies and lengths for key

covalent bonds involving carbon and silicon.
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Bond Type
Bond Energy
(kJ/mol)

Bond Length (Å) Key Implications

E-E Single Bond C-C: 346 Si-Si: 222

Strong C-C bonds

enable stable

catenation; weaker Si-

Si bonds limit chain

length.[1][3]

E=E Double Bond C=C: 614 Si=Si: ~327

Stable π-bonding is a

hallmark of carbon

chemistry; Si=Si

bonds are weak and

reactive.[1][9]

E-H Bond C-H: 413 Si-H: 323

The C-H bond is

stronger and less

reactive than the Si-H

bond.

E-O Bond C-O: 358 Si-O: 462

The exceptional

strength of the Si-O

bond is the basis for

silicate minerals and

silicones.[1]

E-C Bond C-C: 346 Si-C: ~301

The Si-C bond is quite

stable, forming the

basis of organosilicon

chemistry and

materials like SiC.[10]

Orbital Hybridization and Molecular Geometry
sp³ Hybridization
Both carbon and silicon commonly undergo sp³ hybridization to form four single bonds. In this

process, one s-orbital and three p-orbitals from the valence shell combine to form four

equivalent sp³ hybrid orbitals.[11][12][13] These orbitals arrange themselves in a tetrahedral
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geometry with bond angles of approximately 109.5°, as seen in molecules like methane (CH₄)

and silane (SiH₄).[13]
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Atomic Orbitals (Valence Shell)

Hybrid Orbitals
s orbital

Hybridization

Mix

p orbitals (px, py, pz)
Mix Four sp³ Hybrid Orbitals

(Tetrahedral Geometry)
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Carbon Characteristics Silicon Characteristics

Carbon vs. Silicon
(Group 14)

Smaller Atomic Radius

Property

Larger Atomic Radius

Property

Higher Electronegativity (2.55)

Strong C-C & C-H Bonds

Stable Double/Triple Bonds (π-bonds)

Extensive Catenation (long chains)

Coordination # up to 4

Lower Electronegativity (1.90)

Strong Si-O, Weaker Si-Si Bonds

Unstable/Rare π-bonds

Limited Catenation

Hypervalency (Coordination # up to 6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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